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Compound of Interest

Compound Name: 1,3,5-Trimethylcyclohexane

. Get Quote

Cat. No.: B158894

1,3,5-Trimethylcyclohexane is a cycloalkane, a saturated hydrocarbon, with the chemical
formula CoH1s.[1][2] As a nonpolar molecule, its solubility is primarily dictated by the principle of
"like dissolves like." This principle suggests that nonpolar compounds are readily soluble in
nonpolar solvents, while they exhibit poor solubility in polar solvents.[3] Understanding the
solubility of 1,3,5-trimethylcyclohexane is crucial for its application in various fields, including
its use as a solvent, in organic synthesis, and as a component in fuel studies.

Physicochemical Properties

The solubility of a compound is influenced by its physical and chemical properties. Key
properties of 1,3,5-trimethylcyclohexane are summarized in Table 1.

Table 1: Physicochemical Properties of 1,3,5-Trimethylcyclohexane

Property Value
Molecular Formula CoH1s
Molecular Weight 126.24 g/mol
Density 0.758 g/cm?
Boiling Point 139.5°C
Melting Point -84.39 °C
LogP 3.07860
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(Data sourced from LookChem)[1]

The high LogP value indicates a strong preference for nonpolar environments over agueous
ones, reinforcing its hydrophobic nature.

Expected Solubility in Organic Solvents

While precise quantitative data is not available, the expected solubility of 1,3,5-
trimethylcyclohexane in different classes of organic solvents can be predicted based on its
nonpolar structure.

* Nonpolar Solvents (e.g., Hexane, Toluene, Benzene): 1,3,5-Trimethylcyclohexane is
expected to be highly soluble, likely miscible in all proportions, with nonpolar solvents. The
intermolecular forces (van der Waals forces) are similar between the solute and the solvent,
leading to favorable interactions.

 Slightly Polar Solvents (e.g., Diethyl Ether, Chloroform): Good solubility is anticipated in
slightly polar solvents.

e Polar Aprotic Solvents (e.g., Acetone, Tetrahydrofuran): Moderate to low solubility is
expected. The dipole-dipole interactions in these solvents are stronger than the van der
Waals forces that would be formed with 1,3,5-trimethylcyclohexane.

e Polar Protic Solvents (e.g., Ethanol, Methanol, Water): Very low solubility is predicted. The
strong hydrogen bonding network in these solvents makes the dissolution of a nonpolar
molecule energetically unfavorable.

Experimental Protocol for Solubility Determination

To obtain quantitative solubility data, a systematic experimental approach is necessary. The
following protocol outlines a general method for determining the solubility of a liquid solute like
1,3,5-trimethylcyclohexane in an organic solvent.

Objective: To determine the concentration of 1,3,5-trimethylcyclohexane in a saturated
solution of a specific organic solvent at a given temperature.

Materials and Equipment:
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e 1,3,5-trimethylcyclohexane (high purity)

» Organic solvent of interest (high purity)

e Analytical balance

o Temperature-controlled shaker or water bath
e Centrifuge

e Gas chromatograph with a flame ionization detector (GC-FID) or a similar quantitative
analytical instrument

¢ Volumetric flasks, pipettes, and syringes
 Vials with airtight seals

Procedure:

» Preparation of Saturated Solutions:

o Add an excess amount of 1,3,5-trimethylcyclohexane to a known volume of the organic
solvent in a series of vials. The presence of a separate phase of the solute is necessary to
ensure saturation.

e Equilibration:
o Seal the vials tightly to prevent solvent evaporation.

o Place the vials in a temperature-controlled shaker or water bath set to the desired
experimental temperature.

o Agitate the mixtures for a sufficient time (e.g., 24-48 hours) to ensure that equilibrium is
reached.

e Phase Separation:
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o After equilibration, allow the vials to stand undisturbed at the experimental temperature for
a period to allow the undissolved solute to settle.

o If necessary, centrifuge the vials at the experimental temperature to ensure complete
separation of the excess solute from the saturated solution.

o Sampling and Analysis:

o Carefully withdraw a known volume of the clear supernatant (the saturated solution) using
a syringe.

o Prepare a series of dilutions of the sample with the pure solvent.

o Analyze the diluted samples using a pre-calibrated GC-FID to determine the concentration
of 1,3,5-trimethylcyclohexane.

o Data Interpretation:

o Calculate the solubility from the concentration of the saturated solution. The solubility can
be expressed in various units such as grams per 100 mL of solvent (g/100mL), molarity
(mol/L), or mole fraction.

Visualization of Experimental Workflow

The logical flow of the experimental protocol for determining solubility is depicted in the
following diagram.

Preparation Equilibration Phase Separation Analysis

Mix excess 1,3,5-trimethylcyclohexane Agitate at constant Allow undissolved solute a q y
with organic solvent temperature to settle Centrifuge (optional) Sample supernatant Analyze by GC-FID

Click to download full resolution via product page

Caption: A diagram illustrating the experimental workflow for solubility determination.
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Conclusion

While specific quantitative solubility data for 1,3,5-trimethylcyclohexane in organic solvents is
not readily available in the surveyed literature, its behavior can be reliably predicted based on
its nonpolar chemical structure. High solubility is expected in nonpolar solvents, with
diminishing solubility as the polarity of the solvent increases. For applications requiring precise
solubility values, the experimental protocol outlined in this guide provides a robust methodology
for their determination. Further research to quantify the solubility of 1,3,5-
trimethylcyclohexane in a range of common organic solvents would be a valuable
contribution to the chemical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b158894?utm_src=pdf-body
https://www.benchchem.com/product/b158894?utm_src=pdf-body
https://www.benchchem.com/product/b158894?utm_src=pdf-body
https://www.benchchem.com/product/b158894?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL530778.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1839630&Mask=80
https://www.solubilityofthings.com/113-trimethylcyclohexane
https://www.benchchem.com/product/b158894#solubility-of-1-3-5-trimethylcyclohexane-in-organic-solvents
https://www.benchchem.com/product/b158894#solubility-of-1-3-5-trimethylcyclohexane-in-organic-solvents
https://www.benchchem.com/product/b158894#solubility-of-1-3-5-trimethylcyclohexane-in-organic-solvents
https://www.benchchem.com/product/b158894#solubility-of-1-3-5-trimethylcyclohexane-in-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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